Cas no 500695-65-8 (2-amino-2-(2,5-dibromophenyl)acetic Acid)

2-amino-2-(2,5-dibromophenyl)acetic Acid structure

500695-65-8 structure

Product Name:2-amino-2-(2,5-dibromophenyl)acetic Acid

CAS No:500695-65-8

MF:C₈H₇Br₂NO₂

MW:308.954680681229

CID:6644821

PubChem ID:4363136

Update Time:2024-05-28

2-amino-2-(2,5-dibromophenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

- 2-amino-2-(2,5-dibromophenyl)acetic Acid
- 500695-65-8
- Inchi： 1S/C8H7Br2NO2/c9-4-1-2-6(10)5(3-4)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)
- InChI Key： FPLGMUMBZVKMBF-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1C(C(=O)O)N)Br

Computed Properties

Exact Mass: 308.88230g/mol
Monoisotopic Mass: 306.88435g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 63.3Å²

2-amino-2-(2,5-dibromophenyl)acetic Acid Production Method

Production Method 1

2835-06-5

500695-65-8

254762-66-8

79422-73-4

500695-66-9

71079-03-3

Reaction Conditions

1.1 Reagents: Sulfuric acid , 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-bromo-, sodium salt (1:1) Solvents: Water ; 2.5 h, 0 °C
1.2 Reagents: Barium hydroxide Solvents: Water ; pH 6 - 7

Reference

Chemistry of unprotected amino acids in aqueous solution: direct bromination of aromatic amino acids with bromoisocyanuric acid sodium salt under strong acidic condition

Yokoyama, Yuusaku; Yamaguchi, Tomotsugu; Sato, Masanori; Kobayashi, Eri; Murakami, Yasuoki; et al, Chemical & Pharmaceutical Bulletin, 2006, 54(12), 1715-1719